Cas no 1988-17-6 (3-Nitrophenyl formate)

• Product Name: 3-Nitrophenyl formate
• CAS No: 1988-17-6
• MF: C₇H₅NO₄
• MW: 167.118901968002
• CID: 2840062
• PubChem ID: 54150340
• Update Time: 2025-04-21

3-Nitrophenyl formate Chemical and Physical Properties

Names and Identifiers

• DTXSID70709356
• 3-Nitrophenyl formate
• SCHEMBL54363
• 1988-17-6

• Inchi： 1S/C7H5NO4/c9-5-12-7-3-1-2-6(4-7)8(10)11/h1-5H
• InChI Key： PMFKSGMYFPYBLE-UHFFFAOYSA-N
• SMILES： O(C=O)C1=CC=CC(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.022
• Monoisotopic Mass: 167.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1A^2